2-Chloro-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]propanamide

• IUPAC Name: 2-chloro-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C13H13ClN2O2/c1-9(14)12(17)15-7-11-8-18-13(16-11)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,15,17)
• InChI Key: JIQSCFQAAPFCHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=COC(=N1)C2=CC=CC=C2)Cl
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol
• CAS No.: 2411255-19-9

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazole derivatives have been found to exhibit various biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant.

Synthesis Analysis

The synthesis of oxazole derivatives has been a field of interest for a long time. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

The molecular structure of oxazole consists of a five-membered ring with two heteroatoms, one oxygen and one nitrogen. The presence of these heteroatoms imparts preferential specificities in their biological responses.

Chemical Reactions Analysis

Oxazole and its derivatives are known to participate in a variety of intermolecular reactions. The type of reaction and the products formed largely depend on the substitution pattern in the oxazole ring.

Physical and Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C. It is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on their structure and the target they interact with. They have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets.

Safety and Hazards

The safety and hazards associated with oxazole derivatives would depend on their specific structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increasing in the past few years. Researchers around the globe are synthesizing various oxazole derivatives and screening them for their various biological activities.